Cas no 2679830-99-8 (2-{N-(prop-2-en-1-yloxy)carbonyl-1-(2S)-pyrrolidin-2-ylformamido}acetic acid)

• Product Name: 2-{N-(prop-2-en-1-yloxy)carbonyl-1-(2S)-pyrrolidin-2-ylformamido}acetic acid
• CAS No: 2679830-99-8
• MF: C₁₁H₁₆N₂O₅
• MW: 256.255143165588
• CID: 5645658
• PubChem ID: 165909850
• Update Time: 2025-06-25

2-{N-(prop-2-en-1-yloxy)carbonyl-1-(2S)-pyrrolidin-2-ylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{N-[(prop-2-en-1-yloxy)carbonyl]-1-[(2S)-pyrrolidin-2-yl]formamido}acetic acid
• EN300-28280026
• 2679830-99-8
• 2-{N-(prop-2-en-1-yloxy)carbonyl-1-(2S)-pyrrolidin-2-ylformamido}acetic acid

• Inchi： 1S/C11H16N2O5/c1-2-6-18-11(17)13(7-9(14)15)10(16)8-4-3-5-12-8/h2,8,12H,1,3-7H2,(H,14,15)/t8-/m0/s1
• InChI Key： KAGZAAFARVPCFN-QMMMGPOBSA-N
• SMILES： O=C([C@@H]1CCCN1)N(C(=O)OCC=C)CC(=O)O

Computed Properties

• Exact Mass: 256.10592162g/mol
• Monoisotopic Mass: 256.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{N-(prop-2-en-1-yloxy)carbonyl-1-(2S)-pyrrolidin-2-ylformamido}acetic acid

Introduction to 2-{N-(prop-2-en-1-yloxy)carbonyl-1-(2S)-pyrrolidin-2-ylformamido}acetic acid (CAS No. 2679830-99-8)

2-{N-(prop-2-en-1-yloxy)carbonyl-1-(2S)-pyrrolidin-2-ylformamido}acetic acid, identified by its CAS number 2679830-99-8, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structure of this molecule incorporates several key functional groups, including an acetic acid moiety, a pyrrolidine ring, and an ester group, which contribute to its unique chemical properties and potential therapeutic applications.

The pyrrolidine ring in the molecular structure of 2-{N-(prop-2-en-1-yloxy)carbonyl-1-(2S)-pyrrolidin-2-ylformamido}acetic acid is particularly noteworthy. Pyrrolidine derivatives are well-known for their versatility in medicinal chemistry, often serving as key structural motifs in bioactive molecules. The presence of the (2S)-configuration at the nitrogen atom of the pyrrolidine ring suggests a high degree of stereochemical specificity, which is crucial for the biological activity of many pharmacological agents. This stereochemical feature may play a significant role in the compound's interaction with biological targets, potentially influencing its efficacy and selectivity.

The ester group in the molecule, specifically the N-(prop-2-en-1-yloxy)carbonyl moiety, is another critical feature that contributes to the compound's chemical behavior. Ester groups are frequently employed in pharmaceuticals due to their ability to modulate solubility, metabolic stability, and pharmacokinetic properties. The propenyl ether portion of this ester group introduces a degree of flexibility and lipophilicity, which can be advantageous for membrane permeability and target binding. These structural elements collectively enhance the compound's potential as a lead molecule in drug discovery.

In recent years, there has been growing interest in developing small-molecule inhibitors that target specific enzymes involved in cancer metabolism. The acetic acid moiety in 2-{N-(prop-2-en-1-yloxy)carbonyl-1-(2S)-pyrrolidin-2-ylformamido}acetic acid provides a potential site for interaction with enzymes such as kinases or proteases, which are often dysregulated in cancer cells. By modulating the activity of these enzymes, this compound may offer a novel therapeutic approach to cancer treatment. Preliminary studies have suggested that derivatives of this class exhibit inhibitory effects on various cancer-related pathways, making them attractive candidates for further investigation.

The synthesis of 2-{N-(prop-2-en-1-yloxy)carbonyl-1-(2S)-pyrrolidin-2-ylformamido}acetic acid involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The stereochemistry at the pyrrolidine nitrogen must be preserved throughout the synthesis, necessitating the use of chiral auxiliaries or catalysts. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, facilitating their use in preclinical and clinical studies.

One of the most exciting aspects of studying compounds like 2-{N-(prop-2-en-1-yloxy)carbonyl-1-(2S)-pyrrolidin-2-ylformamido}acetic acid is their potential for modulating immune responses. Immune checkpoint inhibitors have revolutionized cancer therapy by harnessing the body's own immune system to target tumors. The structural features of this compound suggest that it may interact with immune receptors or signaling pathways, potentially leading to novel immunotherapeutic strategies. Research is ongoing to explore its effects on immune cell function and its ability to enhance anti-tumor responses.

The pharmacokinetic profile of 2679830-99-8 is another area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical utility. The presence of both hydrophilic and lipophilic regions in its structure may influence its solubility and bioavailability. Computational modeling techniques are increasingly being used to predict these properties before experimental testing, thereby accelerating drug development timelines.

In conclusion, 2-{N-(prop-2-en-1-yloxy)carbonyl-1-(2S)-pyrrolidin-2-ylformamido}acetic acid (CAS No. 2679830-99-8) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including the pyrrolidine ring, ester group, and acetic acid moiety, make it a versatile molecule with potential applications in oncology and immunotherapy. As research continues to uncover new biological targets and therapeutic strategies, compounds like this are poised to play a significant role in the development of next-generation drugs.